![molecular formula C6H5ClN2O4S B1451006 2-Chloro-6-nitrobenzene-1-sulfonamide CAS No. 89581-71-5](/img/structure/B1451006.png)
2-Chloro-6-nitrobenzene-1-sulfonamide
Overview
Description
2-Chloro-6-nitrobenzene-1-sulfonamide (2-CNBSA) is a chemical compound belonging to the class of sulfonamides. It is a white crystalline powder that has a variety of applications in scientific research and industrial processes. 2-CNBSA is also known as 2-chloro-6-nitrobenzene-1-sulfonic acid. It is a colorless, water-soluble compound with a melting point of approximately 131°C.
Scientific Research Applications
Antimicrobial Agent Synthesis
2-Chloro-6-nitrobenzene-1-sulfonamide: serves as a precursor in the synthesis of various sulfonamide derivatives. These derivatives have been extensively studied for their antimicrobial properties. They are particularly significant in the development of new antibacterial agents, leveraging the Quantitative Structure-Activity Relationship (QSAR) and Molecular Modeling methods .
Pharmaceutical Research
In the pharmaceutical industry, the compound’s derivatives are explored for their potential as chemotherapeutic agents. Their roles in anti-malarial, antibacterial, and antileprotic medications are well-documented, making them valuable in drug discovery and development .
DNA Interaction Studies
The compound’s derivatives have been used in docking studies with DNA Gyrase-A, an enzyme critical for DNA replication. This application is important for understanding the interaction of potential drug molecules with DNA, which can lead to the development of more effective treatments for genetic diseases .
Mechanism of Action
Target of Action
The primary target of 2-Chloro-6-nitrobenzene-1-sulfonamide is the zinc-containing metalloenzyme carbonic anhydrase (CA) . Carbonic anhydrases play a crucial role in regulating pH and fluid balance in various biological systems .
Mode of Action
2-Chloro-6-nitrobenzene-1-sulfonamide interacts with carbonic anhydrase by forming a coordination bond between the negatively charged amino group of the compound and the zinc ion in the enzyme . This interaction also involves making hydrogen bonds and hydrophobic contacts with other parts of the inhibitor molecule .
properties
IUPAC Name |
2-chloro-6-nitrobenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O4S/c7-4-2-1-3-5(9(10)11)6(4)14(8,12)13/h1-3H,(H2,8,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACUFLNWNUQBRFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)S(=O)(=O)N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-nitrobenzene-1-sulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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